Cas no 398141-88-3 (3,5-dinitro-1H-pyrazol-4-amine;methylsulfinylmethane)

• Product Name: 3,5-dinitro-1H-pyrazol-4-amine;methylsulfinylmethane
• CAS No: 398141-88-3
• MF: C₅H₉N₅O₅S
• MW: 251.220458745956
• CID: 2825656
• PubChem ID: 71359136
• Update Time: 2025-04-21

3,5-dinitro-1H-pyrazol-4-amine;methylsulfinylmethane Chemical and Physical Properties

Names and Identifiers

• 3,5-Dinitro-1H-pyrazol-4-amine--(methanesulfinyl)methane (1/1)
• DTXSID20783000
• 398141-88-3
• 3,5-dinitro-1H-pyrazol-4-amine;methylsulfinylmethane

• Inchi： 1S/C3H3N5O4.C2H6OS/c4-1-2(7(9)10)5-6-3(1)8(11)12;1-4(2)3/h4H2,(H,5,6);1-2H3
• InChI Key： WGPBZEOYVVGEIA-UHFFFAOYSA-N
• SMILES： S(C)(C)=O.[O-][N+](C1=C(C([N+](=O)[O-])=NN1)N)=O

Computed Properties

• Exact Mass: 251.03243958Da
• Monoisotopic Mass: 251.03243958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų